Cas no 869943-40-8 (3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid)

• Product Name: 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid
• CAS No: 869943-40-8
• MF: C₆H₈N₂O₂S₂
• MW: 204.269918441772
• MDL: MFCD04971051
• CID: 719097
• PubChem ID: 19621390
• Update Time: 2025-05-25

3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propanoic acid
• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propanoic acid
• 3-[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]-propanoic acid
• Propanoic acid,3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• 869943-40-8
• MFCD04971051
• AKOS000311096
• A922940
• DTXSID90599130
• 3-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propanoicacid
• FT-0679119
• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanoic acid
• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanoicacid
• CS-0326195
• LS-02041
• STK502178
• AKOS B022056
• ALBB-005508
• 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid

• MDL： MFCD04971051
• Inchi： 1S/C6H8N2O2S2/c1-4-7-8-6(12-4)11-3-2-5(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key： BZEBUBGIZUJFKS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CCC(=O)O

Computed Properties

• Exact Mass: 204.00300
• Monoisotopic Mass: 204.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.62000
• LogP: 1.41330

3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid

Comprehensive Overview of 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid (CAS No. 869943-40-8)

3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid (CAS No. 869943-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiadiazole and thiopropanoic acid moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural adaptability and functional group compatibility.

The molecular structure of 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid features a 5-methyl-1,3,4-thiadiazole ring linked to a thiopropanoic acid chain. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. The presence of the thiadiazole ring, a heterocyclic scaffold known for its bioactivity, enhances the compound's potential in drug discovery. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with current trends in targeted therapy and precision medicine.

In the context of green chemistry and sustainable synthesis, 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid has been investigated for its eco-friendly derivatization pathways. The compound's compatibility with catalytic processes and microwave-assisted reactions reduces the need for hazardous reagents, addressing the growing demand for environmentally benign chemical practices. This aligns with the broader industry shift toward green solvents and energy-efficient methodologies, which are frequently searched topics in academic and industrial forums.

Another area of interest is the compound's potential in agrochemical innovation. The thiadiazole moiety is a common feature in herbicides and fungicides, and derivatives of 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid have shown promise in enhancing crop protection strategies. With the global focus on food security and sustainable agriculture, this compound is being evaluated for its efficacy against resistant pathogens, a topic frequently queried in agricultural research databases.

From a commercial perspective, 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid is available in high purity grades, catering to pharmaceutical intermediates and fine chemical markets. Suppliers emphasize its stability under standard storage conditions and its compatibility with common organic solvents, making it a practical choice for laboratory and industrial use. The compound's CAS No. 869943-40-8 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality assurance.

In summary, 3-(5-Methyl-1,3,4-thiadiazol-2-yl)thiopropanoic Acid (CAS No. 869943-40-8) is a multifaceted compound with applications spanning drug development, green chemistry, and agrochemical research. Its structural features and functional versatility position it as a key player in advancing scientific and industrial innovations. As interest grows in heterocyclic chemistry and sustainable synthesis, this compound is poised to remain a focal point in cutting-edge research and development.